N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H15N7OS/c1-9-16-17-12-3-4-13(18-21(9)12)20-5-10(6-20)19(2)14(22)11-7-23-8-15-11/h3-4,7-8,10H,5-6H2,1-2H3
• InChI Key: XDZCYIDFMYDRRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)C(=O)C4=CSC=N4
• Molecular Formula: C14H15N7OS
• Molecular Weight: 329.38 g/mol
• CAS No.: 2197895-98-8

Description

“N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,3-thiazole-4-carboxamide” is a complex organic compound. It contains a triazole nucleus, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. This compound is part of a class of compounds known as triazoles, which are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a triazole nucleus present as a central structural component. Triazoles are the five-membered heterocycles with three nitrogen atoms and two carbon atoms. There exist two tautomeric forms of triazole, i.e., 1, 2, 3-triazole and 1, 2, 4-triazole, depending upon the position of the nitrogen atoms in the rings.

Scientific Research Applications

Antimicrobial Applications

Thienopyrimidine derivatives have been reported to exhibit pronounced antimicrobial activity, highlighting the potential use of similar compounds in combating microbial infections (Bhuiyan et al., 2006). Another study synthesizing and evaluating pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives also underscored their significant antimicrobial properties (Abunada et al., 2008).

Antitumor Applications

The synthesis of novel thiazolo[5,4-d]pyrimidines has been explored for their potential in antitumor applications, suggesting that structurally related compounds could serve as leads in the development of new cancer therapies (Chattopadhyay et al., 2010). Enaminones, serving as building blocks for substituted pyrazoles, have shown antitumor and antimicrobial activities, indicating the versatility of such compounds in research aimed at discovering new therapeutic agents (Riyadh, 2011).

Insecticidal Applications

Research into sulfonamide thiazole derivatives as potential insecticidal agents against the cotton leafworm, Spodoptera littoralis, presents a promising avenue for the application of similar compounds in agricultural pest control. These studies provide evidence of the insecticidal efficacy and the biochemical impacts of these compounds, suggesting their utility in developing new insecticides (Soliman et al., 2020).

Mechanism of Action

Target of Action

The primary targets of this compound are PARP-1 and EGFR . PARP-1 (Poly ADP ribose polymerase-1) is a key enzyme involved in DNA repair and programmed cell death, while EGFR (Epidermal Growth Factor Receptor) is a protein that plays a crucial role in cell growth and division .

Mode of Action

The compound interacts with its targets by inhibiting their activity. It exhibits promising dual enzyme inhibition of PARP-1 and EGFR . This inhibition disrupts the normal functioning of these proteins, leading to changes in cellular processes such as DNA repair and cell division .

Biochemical Pathways

The inhibition of PARP-1 and EGFR affects several biochemical pathways. For instance, the inhibition of PARP-1 can lead to the accumulation of DNA damage, triggering apoptosis or programmed cell death . On the other hand, the inhibition of EGFR can disrupt cell signaling pathways that control cell growth and division .

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds .

Result of Action

The compound’s action results in significant cytotoxic activities against certain cancer cells . For example, it has been found to exhibit better cytotoxic activities against MDA-MB-231 cells than the drug Erlotinib . It also induces apoptosis in these cells, upregulates P53, Bax, caspase-3, caspase-8, and caspase-9 gene levels, and downregulates the Bcl2 level .